Cas no 2361744-67-2 (N-[2-(2-Methyl-1,3-dioxolan-2-yl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide)

• Product Name: N-[2-(2-Methyl-1,3-dioxolan-2-yl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide
• CAS No: 2361744-67-2
• MF: C₂₁H₂₈N₂O₄
• MW: 372.458025932312
• CID: 5414598
• PubChem ID: 145898435
• Update Time: 2025-07-20

N-[2-(2-Methyl-1,3-dioxolan-2-yl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Methyl-1,3-dioxolan-2-yl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• 2361744-67-2
• Z2498013795
• N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26588957
• N-[2-(2-Methyl-1,3-dioxolan-2-yl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide

• Inchi： 1S/C21H28N2O4/c1-3-18(24)23-13-10-21(11-14-23,17-7-5-4-6-8-17)19(25)22-12-9-20(2)26-15-16-27-20/h3-8H,1,9-16H2,2H3,(H,22,25)
• InChI Key： DBGGCGQCBGVNHV-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C2=CC=CC=C2)(C(NCCC2(C)OCCO2)=O)CC1

Computed Properties

• Exact Mass: 372.20490738g/mol
• Monoisotopic Mass: 372.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.4±55.0 °C(Predicted)
• pka: 15.44±0.20(Predicted)

Additional information on N-[2-(2-Methyl-1,3-dioxolan-2-yl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide

Professional Introduction of N-[2-(2-Methyl-1,3-dioxolan-2-yl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide (CAS No: 2361744-67-2)

N-[2-(2-Methyl-1,3-dioxolan-2-yl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide, identified by its CAS number 2361744-67-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of functional groups such as the 1,3-dioxolane moiety and the piperidine ring suggests a multifaceted role in biological interactions and pharmacological activity.

The compound's structure incorporates several key features that make it a promising candidate for further investigation. The 1,3-dioxolane ring is known for its stability and ability to participate in various chemical reactions, making it a versatile scaffold in medicinal chemistry. Additionally, the piperidine ring is a common pharmacophore found in many bioactive molecules, contributing to their binding affinity and efficacy.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The N-[2-(2-Methyl-1,3-dioxolan-2-yl)ethyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide structure presents an opportunity to explore these interactions further. Its unique combination of functional groups may enable it to interact with multiple targets, potentially leading to the development of multifunctional therapeutic agents.

The pharmacological potential of this compound has been explored in several recent studies. Researchers have been particularly interested in its ability to interact with enzymes and receptors involved in inflammatory and metabolic pathways. Preliminary findings suggest that it may exhibit anti-inflammatory properties by modulating the activity of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are crucial in the production of pro-inflammatory mediators, and their inhibition can lead to significant therapeutic benefits.

N-[2-(2-Methyl-1,3-dioxolan-2-yl)ethyl]-1-(1 oxo - 2 propen - 1 - yl) - 4 phenyl - 4 piperidinecarboxamide could be a valuable tool in the development of treatments for conditions such as diabetes and obesity. 2-(2-Methyl - 1 , 3 - dioxolan - 2 - yl) ethyl]-1-( 1 oxo - 2 propen - 1 - yl ) - 4 phenyl - 4 piperidinecarboxamide (CAS No: 2361744 - 67 - 2) is a compound with significant potential in pharmaceutical chemistry. Its unique structure and functional groups make it a promising candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of novel treatments for a wide range of diseases.